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Compound of Interest

Compound Name: BRD-8000.3

Cat. No.: B15581638

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal protocols for
the novel chemical inhibitor BRD-8000.3. As a preferred source for laboratory safety and
chemical handling, this guide aims to build deep trust by providing value beyond the product
itself. The following procedures are based on best practices for handling novel chemical
compounds in a research environment.

Immediate Safety and Handling Protocols

BRD-8000.3 is a specific EfpA inhibitor and a narrow-spectrum, bactericidal antimycobacterial
agent.[1] While a specific Safety Data Sheet (SDS) is not publicly available, the following

precautions for handling novel chemicals of unknown comprehensive toxicity should be strictly
followed.[2]

Personal Protective Equipment (PPE)

All personnel handling BRD-8000.3 must wear the following minimum PPE to minimize
exposure.[3]
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PPE Category

Specification

Rationale

Eye Protection

ANSI z87.1-compliant safety
glasses or goggles. A face
shield is recommended if there

is a splash hazard.[2]

Protects eyes from splashes

and aerosols.

Hand Protection

Nitrile or neoprene gloves.[2]

Provides adequate protection
against minor splashes.
Gloves should be inspected
before use and changed

frequently.

Body Protection

A standard laboratory coat. An
impervious or flame-resistant
coat should be considered
based on the experimental
context.[2][4]

Protects skin and clothing from

contamination.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood.

[2](3]

Minimizes inhalation exposure

to aerosols or dust.

Engineering Controls

Control Specification Rationale
All handling of BRD-8000.3,
especially the weighing of
P Y J ] J Prevents the release of
o powder and preparation of ] _ .
Ventilation airborne contaminants into the

solutions, must be performed
in a certified chemical fume
hood.[2][3]

laboratory environment.

Safety Equipment

An accessible and tested
safety shower and eyewash
station should be in the
immediate vicinity of the work

area.[5]

Provides immediate
decontamination in case of

accidental exposure.
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Chemical and Physical Properties

A summary of the known properties of BRD-8000.3 is provided below.

Property Value Source
CAS Number 2365504-95-4 [1]
Molecular Formula C19H21BrN4O [6]
Molecular Weight 401.3 g/mol [6]
Appearance White solid [6]

B DMSO: 40 mg/mL (99.68 mM)
Solubility o [6]
(Sonication recommended)

Operational Plans: Step-by-Step Guidance
Solution Preparation

o Preparation: Before handling, ensure all required PPE is donned correctly. The chemical
fume hood should be clean and free of clutter.

» Weighing: Weigh the required amount of solid BRD-8000.3 in a disposable weigh boat inside
the chemical fume hood.

e Solubilization: Add the appropriate volume of DMSO to the solid. Sonication may be required
to fully dissolve the compound.[6]

o Storage of Stock Solutions: Store stock solutions at -20°C for up to 1 month or at -80°C for
up to 6 months in tightly sealed vials.[1]

Experimental Workflow for EfpA Inhibition Assay

The following is a generalized workflow for assessing the inhibitory activity of BRD-8000.3 on
its target, the EfpA efflux pump.
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Experimental Workflow: EfpA Inhibition Assay

Preparation

Prepare M. tuberculosis culture expressing EfpA Prepare serial dilutions of BRD-8000.3

RN

Incubate culture with BRD-8000.3

:

Add EfpA substrate (e.g., ethidium bromide)

;

Measure substrate efflux over time

Data %\alysis

Plot efflux rate vs. BRD-8000.3 concentration

;

Calculate IC50 or Kd

Click to download full resolution via product page

A generalized workflow for determining the inhibitory activity of BRD-8000.3 on the EfpA efflux
pump.

Quantitative Data

The following table summarizes key quantitative data regarding the interaction of BRD-8000.3
with its target, EfpA.
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Parameter Value Method Source

Dissociation Constant

179 + 32 nM Ligand-observed NMR  [7]
(Kd)
MIC90 (M. Growth Inhibition
] 800 nM [8]
tuberculosis) Assay

Disposal Plans

Proper disposal of BRD-8000.3 and associated waste is crucial to ensure laboratory and

environmental safety.

Waste Segregation and Collection

e Solid Waste: Collect unused BRD-8000.3 powder, contaminated gloves, weigh boats, and
other disposable labware in a designated hazardous waste container.[9]

o Liquid Waste: Collect all solutions containing BRD-8000.3 in a separate, clearly labeled
hazardous waste container.[9]

o Sharps: Any needles or other sharps used in the handling of BRD-8000.3 should be
disposed of in a designated sharps container.

Labeling and Storage of Waste

o All hazardous waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name "BRD-8000.3".[9]

o Store waste containers in a designated satellite accumulation area within the laboratory.[9]

e Ensure all waste containers are tightly sealed to prevent leaks or spills.[9]

Disposal Procedure

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of hazardous waste.[9]

e Do not dispose of BRD-8000.3 down the drain or in the regular trash.[9]
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Emergency Procedures
Spills

» Evacuate: If a significant spill occurs, evacuate the immediate area.
 Alert: Notify your supervisor and EHS.

o Contain: If the spill is small and you are trained to do so, contain the spill using appropriate
absorbent materials.

o Clean: Clean the spill area according to your institution's established procedures for
hazardous chemical spills.

EXxposures

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.[2]

o Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids
open. Seek immediate medical attention.[2]

e Inhalation: Move to fresh air immediately. Seek medical attention.[2]

 Ingestion: Seek immediate medical attention. Do not induce vomiting.[2]

Logical Relationship of Safety Procedures
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Safety and Handling Workflow for BRD-8000.3

Planning and Preparation

Assess Hazards (Novel Compound)

\ 4

Select Appropriate PPE

\ 4

Prepare Workspace (Fume Hood, Spill Kit)

Handling and E‘éperimentation

Don PPE

Y
Handle BRD-8000.3 in Fume Hood

\ 4

Conduct Experiment

l

Doff and Dispose of Contaminated PPE

Waste Manage\;went and Dispos

Segregate Waste (Solid, Liquid) ‘

:

Label Waste Containers

\ 4

Store Waste in Designated Area

\ 4
Request EHS Waste Pickup

Click to download full resolution via product page

A logical workflow outlining the key steps for the safe handling and disposal of BRD-8000.3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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